Cas no 1759-29-1 (5-methyl-Thieno[3,2-b]pyridine)
5-methyl-Thieno[3,2-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-Thieno[3,2-b]pyridine
- 5-Methylthieno[3,2-b]pyridine
- SCHEMBL424668
- 5-Methyl-thieno-[3,2-b]-pyridin
- E86680
- MFCD18384705
- DA-20246
- 1759-29-1
- SY280249
-
- MDL: MFCD18384705
- Inchi: 1S/C8H7NS/c1-6-2-3-8-7(9-6)4-5-10-8/h2-5H,1H3
- InChI Key: FLWXYOZWTCSAQC-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C=CC(C)=N2
Computed Properties
- Exact Mass: 149.02992040g/mol
- Monoisotopic Mass: 149.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.1Ų
5-methyl-Thieno[3,2-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1186504-0.25g |
5-Methylthieno[3,2-b]pyridine |
1759-29-1 | 95% | 0.25g |
$650 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1186504-1g |
5-Methylthieno[3,2-b]pyridine |
1759-29-1 | 95% | 1g |
$1320 | 2024-07-19 | |
| A2B Chem LLC | AE96499-250mg |
5-methylthieno[3,2-b]pyridine |
1759-29-1 | ≥95% | 250mg |
$1035.00 | 2024-04-20 | |
| A2B Chem LLC | AE96499-1g |
5-methylthieno[3,2-b]pyridine |
1759-29-1 | ≥95% | 1g |
$2060.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1186504-0.1g |
5-Methylthieno[3,2-b]pyridine |
1759-29-1 | 95% | 0.1g |
$410 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1186504-0.1g |
5-Methylthieno[3,2-b]pyridine |
1759-29-1 | 95% | 0.1g |
$410 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1186504-1g |
5-Methylthieno[3,2-b]pyridine |
1759-29-1 | 95% | 1g |
$1320 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1186504-0.25g |
5-Methylthieno[3,2-b]pyridine |
1759-29-1 | 95% | 0.25g |
$650 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1186504-0.1g |
5-Methylthieno[3,2-b]pyridine |
1759-29-1 | 95% | 0.1g |
$410 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1186504-1g |
5-Methylthieno[3,2-b]pyridine |
1759-29-1 | 95% | 1g |
$1320 | 2025-02-25 |
5-methyl-Thieno[3,2-b]pyridine Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 5-methyl-Thieno[3,2-b]pyridine
Introduction to 5-methyl-Thieno[3,2-b]pyridine (CAS No. 1759-29-1)
5-methyl-Thieno[3,2-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1759-29-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thienopyridine class, a structural motif that is widely recognized for its biological activity and potential therapeutic applications. The presence of a methyl group at the 5-position of the thieno[3,2-b]pyridine core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The structural framework of 5-methyl-Thieno[3,2-b]pyridine consists of a thiophene ring fused with a pyridine ring, with the methyl substituent attached to the thiophene ring at the 5-position. This particular arrangement confers distinct chemical and pharmacological characteristics that have been exploited in various research endeavors. The compound's ability to interact with biological targets such as enzymes and receptors has made it a subject of interest for designing novel therapeutic agents.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders, cancer, and infectious diseases. 5-methyl-Thieno[3,2-b]pyridine has emerged as a promising candidate in this context due to its structural similarity to known bioactive molecules. Studies have demonstrated its potential in modulating pathways associated with these diseases, highlighting its significance as a pharmacological tool.
One of the most compelling aspects of 5-methyl-Thieno[3,2-b]pyridine is its versatility in serving as a building block for more complex derivatives. Medicinal chemists have leveraged this scaffold to design molecules with enhanced binding affinity and selectivity. For instance, modifications at the 2- and 4-positions of the thienopyridine core have led to the discovery of compounds with improved pharmacokinetic profiles. These derivatives are being evaluated in preclinical studies for their efficacy against various diseases.
The synthesis of 5-methyl-Thieno[3,2-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in constructing the thienopyridine core.
Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-methyl-Thieno[3,2-b]pyridine. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental work by predicting binding modes and affinities, thereby expediting the drug discovery process.
In clinical settings, 5-methyl-Thieno[3,2-b]pyridine has been investigated as a potential therapeutic agent for several conditions. Preclinical studies have shown that derivatives of this compound exhibit anti-inflammatory, antiviral, and anticancer properties. For example, researchers have explored its efficacy in inhibiting kinases involved in tumor growth and proliferation. Additionally, its ability to modulate neurotransmitter receptors has made it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacological activity of 5-methyl-Thieno[3,2-b]pyridine is attributed to its ability to interact with various biological targets. The thiophene ring contributes to hydrophobic interactions with lipid bilayers of cell membranes, while the pyridine ring forms hydrogen bonds with polar residues in proteins. The methyl group at the 5-position influences these interactions by altering electronic distribution and steric hindrance.
Future directions in research on 5-methyl-Thieno[3,2-b]pyridine include exploring its role in drug repurposing initiatives. By re-evaluating existing literature and leveraging bioinformatics tools, scientists aim to identify new therapeutic applications for this compound. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high efficiency.
The growing interest in 5-methyl-Thieno[3,2-b]pyridine underscores its importance as a pharmacological scaffold. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics. Its unique structural features make it an attractive candidate for further exploration across multiple therapeutic domains.
1759-29-1 (5-methyl-Thieno[3,2-b]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)